Cas no 1379363-57-1 (1,3-dichloro-5-(2-nitroethyl)benzene)

• Product Name: 1,3-dichloro-5-(2-nitroethyl)benzene
• CAS No: 1379363-57-1
• MF: C₈H₇Cl₂NO₂
• MW: 220.052680253983
• CID: 5857937
• PubChem ID: 70405599
• Update Time: 2025-07-18

1,3-dichloro-5-(2-nitroethyl)benzene Chemical and Physical Properties

Names and Identifiers

• 1,3-dichloro-5-(2-nitroethyl)benzene
• EN300-1984641
• 1379363-57-1
• SCHEMBL10618120

• Inchi： 1S/C8H7Cl2NO2/c9-7-3-6(1-2-11(12)13)4-8(10)5-7/h3-5H,1-2H2
• InChI Key： LBBUKWZHMPUPIF-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1)CC[N+](=O)[O-])Cl

Computed Properties

• Exact Mass: 218.9853839g/mol
• Monoisotopic Mass: 218.9853839g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 45.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on 1,3-dichloro-5-(2-nitroethyl)benzene

Comprehensive Overview of 1,3-Dichloro-5-(2-nitroethyl)benzene (CAS No. 1379363-57-1): Properties, Applications, and Industry Insights

1,3-Dichloro-5-(2-nitroethyl)benzene (CAS No. 1379363-57-1) is a specialized aromatic compound that has garnered significant attention in recent years due to its unique chemical structure and versatile applications. As a derivative of benzene, this compound features two chlorine atoms and a nitroethyl group strategically positioned on the aromatic ring, making it a valuable intermediate in organic synthesis. Researchers and industry professionals are increasingly interested in nitroethyl-substituted benzene derivatives for their potential in pharmaceuticals, agrochemicals, and material science.

The molecular formula of 1,3-dichloro-5-(2-nitroethyl)benzene is C₈H₇Cl₂NO₂, with a molecular weight of 220.05 g/mol. Its distinct electrophilic aromatic substitution pattern allows for selective functionalization, which is particularly valuable in the development of novel compounds. Recent studies have explored its role as a precursor in the synthesis of heterocyclic compounds, which are crucial in drug discovery pipelines. The compound's nitro group can be readily reduced to an amine, opening pathways to diverse chemical transformations.

In the context of current industry trends, 1379363-57-1 aligns with the growing demand for halogenated aromatic building blocks in medicinal chemistry. Pharmaceutical researchers frequently search for terms like "nitroethyl benzene derivatives in drug design" or "chloro-nitro aromatic intermediates," reflecting the compound's relevance. Its stability under various reaction conditions makes it preferable for multi-step synthetic routes, a feature highly valued in process chemistry optimization.

From an environmental perspective, the development of green chemistry protocols for handling nitroaromatic compounds like 1,3-dichloro-5-(2-nitroethyl)benzene has become a hot topic. Many users inquire about "sustainable synthesis of halogenated nitrobenzenes" or "catalytic reduction methods for nitro groups," indicating the industry's shift toward eco-friendly processes. Recent advances in flow chemistry and biocatalysis have shown promise in improving the safety profile of such transformations.

The compound's physical properties warrant discussion for practical handling. 1,3-Dichloro-5-(2-nitroethyl)benzene typically appears as a crystalline solid with moderate solubility in common organic solvents like dichloromethane and ethyl acetate. Analytical techniques such as HPLC purity analysis and GC-MS characterization are commonly employed for quality control. These attributes make it suitable for high-throughput screening applications in research laboratories.

In material science applications, the electron-withdrawing nature of both the chloro and nitro groups in 1379363-57-1 makes it interesting for developing organic electronic materials. Searches for "nitroaromatics in OLED materials" or "chlorobenzene derivatives for organic semiconductors" reflect this emerging application. The compound's ability to influence π-conjugation systems when incorporated into larger molecular architectures is particularly noteworthy.

Regulatory considerations for 1,3-dichloro-5-(2-nitroethyl)benzene follow standard protocols for nitroaromatic compounds. Proper storage conditions—typically cool, dry environments with inert atmospheres—are essential to maintain stability. While not classified as hazardous under normal handling conditions, standard laboratory safety practices for organic compounds should always be observed. This aligns with frequent search queries about "safe handling of nitroethyl benzene derivatives" in professional forums.

The commercial availability of CAS 1379363-57-1 has expanded in recent years to meet growing demand from the fine chemical sector. Suppliers often provide technical data sheets with detailed specifications for purity grades, typically ranging from 95% to 99% for research applications. Cost-effectiveness in bulk synthesis remains an area of active optimization, as indicated by industry searches for "scale-up production of dichloronitroethylbenzene."

Future research directions for 1,3-dichloro-5-(2-nitroethyl)benzene may explore its potential in click chemistry applications or as a scaffold for metal-organic frameworks (MOFs). The compound's structural features make it suitable for designing functional materials with tailored properties. Such developments would address current market interests in "multifunctional aromatic building blocks" and "designer molecular architectures."

In conclusion, 1,3-dichloro-5-(2-nitroethyl)benzene (CAS No. 1379363-57-1) represents an important chemical intermediate with broad utility across scientific disciplines. Its combination of halogen and nitro functionality offers unique synthetic possibilities that continue to inspire innovation in both academic and industrial settings. As research progresses, this compound will likely find new applications that leverage its distinctive chemical properties.